N-benzyl-2-((3-methoxybenzyl)thio)-3-(3-methoxyphenyl)-N-methyl-4-oxo-3,4-dihydroquinazoline-7-carboxamide
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Description
N-benzyl-2-((3-methoxybenzyl)thio)-3-(3-methoxyphenyl)-N-methyl-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C32H29N3O4S and its molecular weight is 551.66. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
- The compound is involved in a variety of synthesis processes. For instance, niobium pentachloride has been used to convert carboxylic acids to corresponding carboxamides, which includes structures similar to the compound (Nery, Ribeiro, Lopes, & Lopes, 2003).
- There is also research on the synthesis of novel benzodifuranyl and 1,3,5-triazines, which are derived from compounds with structural similarities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Pharmacological Applications
- Some quinazoline derivatives, which share a structural core with the compound, have been examined for their cytotoxic activities. These studies are significant for understanding the potential medicinal applications of these compounds (Bu, Deady, & Denny, 2000).
- The compound is also relevant in the context of radioiodination and biodistribution studies, particularly in tumor-bearing mice. This highlights its potential use in radiopharmaceutical development (Al-Salahi et al., 2018).
Chemical Property Analysis
- Studies on the hydrolytic opening of the quinazoline ring in derivatives similar to this compound provide insights into its chemical behavior and stability under various conditions (Shemchuk, Chernykh, Levashov, & Sytnik, 2010).
- The molecular structure and reactivity of similar compounds have been analyzed through various synthetic methods and techniques. Such studies are crucial for understanding the chemical properties and potential reactivity pathways of this compound (Gromachevskaya, Kaigorodova, & Konyushkin, 2017).
Molecular Modeling and Analysis
- 3-D Quantitative structure-activity relationships (QSAR) have been conducted on analogues with similar structures. This research aids in understanding the interaction of such compounds with biological targets, which is valuable for drug design (Kim, 2002).
Properties
IUPAC Name |
N-benzyl-3-(3-methoxyphenyl)-2-[(3-methoxyphenyl)methylsulfanyl]-N-methyl-4-oxoquinazoline-7-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H29N3O4S/c1-34(20-22-9-5-4-6-10-22)30(36)24-15-16-28-29(18-24)33-32(40-21-23-11-7-13-26(17-23)38-2)35(31(28)37)25-12-8-14-27(19-25)39-3/h4-19H,20-21H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMVKFRWHNSPZCQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C2=CC3=C(C=C2)C(=O)N(C(=N3)SCC4=CC(=CC=C4)OC)C5=CC(=CC=C5)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H29N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
551.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.